Diethyl [4-(4-propylphenyl)butyl]propanedioate

• CAS No.: 89777-72-0
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: diethyl 2-[4-(4-propylphenyl)butyl]propanedioate
• InChI: InChI=1S/C20H30O4/c1-4-9-16-12-14-17(15-13-16)10-7-8-11-18(19(21)23-5-2)20(22)24-6-3/h12-15,18H,4-11H2,1-3H3
• InChI Key: RLTYUZQDEZDMED-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)CCCCC(C(=O)OCC)C(=O)OCC

Description

Diethyl [4-(4-propylphenyl)butyl]propanedioate is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1 g of hexanal, 2.5 g of 2-(4-p-propylphenylbutyl)-propane-1,3-diol (obtainable by reacting diethyl malonate with 4-p-propylphenylbutyl bromide to give diethyl 2-(4-p-propylphenylbutyl)-malonate and reducing the latter with LiAlH4), 0.01 g of p-toluenesulfonic acid and 15 ml of toluene is boiled for 3 hours under a water separator and is cooled, washed with water and evaporated. This gives 2-pentyl-5-(4-p-propylphenylbutyl-1,3-dioxane.